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Compound of Interest

Compound Name: Ethylvanillin

Cat. No.: B1662144 Get Quote

An In-depth Examination of the Enthalpy of Formation and Other Key Thermochemical Data for

3-Ethoxy-4-hydroxybenzaldehyde

This technical guide provides a comprehensive overview of the available thermochemical data

for ethylvanillin (3-ethoxy-4-hydroxybenzaldehyde), a widely used flavoring agent in the food,

pharmaceutical, and fragrance industries. For researchers, scientists, and drug development

professionals, a thorough understanding of the thermochemical properties of a compound is

crucial for process design, safety analysis, and computational modeling. This document

summarizes key experimental data, outlines detailed protocols for their determination, and

presents logical workflows for these experimental procedures.

Summary of Thermochemical Data
The following table summarizes the experimentally determined thermochemical data for

ethylvanillin found in the available literature. It is important to note that while values for the

enthalpy of sublimation and fusion are available, a specific experimental value for the standard

enthalpy of formation or combustion of ethylvanillin has not been prominently reported in the

reviewed scientific literature.
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Thermochemic
al Property

Symbol Value Units Reference

Enthalpy of

Sublimation
ΔH°sub 101.5 kJ/mol [1]

Enthalpy of

Fusion
ΔH°fus 23.1 kJ/mol [1]

Standard

Enthalpy of

Formation

ΔH°f Not Reported kJ/mol -

Enthalpy of

Combustion
ΔH°c Not Reported kJ/mol -

Experimental Protocols for Thermochemical
Analysis
The determination of the thermochemical properties of a compound like ethylvanillin relies on

precise calorimetric and analytical techniques. Below are detailed, generalized experimental

protocols for determining the enthalpy of combustion (from which the enthalpy of formation is

calculated) and the enthalpy of sublimation. These protocols are based on standard

methodologies for solid organic compounds.

Determination of the Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion of ethylvanillin can be determined using a bomb

calorimeter. This technique measures the heat released when a substance is completely

burned in a constant-volume container filled with excess oxygen.

Objective: To determine the heat of combustion of solid ethylvanillin at a standard temperature

(e.g., 298.15 K).

Apparatus:

Oxygen bomb calorimeter
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High-precision digital thermometer

Analytical balance (accurate to ±0.0001 g)

Pellet press

Ignition wire (e.g., nickel-chromium or platinum)

Oxygen cylinder with pressure regulator

Crucible (silica or platinum)

Deionized water

Procedure:

Sample Preparation:

Dry the ethylvanillin sample to a constant weight.

Weigh approximately 1 gram of the dried ethylvanillin sample into a tared crucible.

For powdered samples, use a pellet press to form a compact pellet to ensure complete

combustion.

Bomb Assembly:

Cut a piece of ignition wire of a known length and mass.

Securely fasten the ignition wire to the electrodes of the bomb head.

Place the crucible with the sample in the support ring of the bomb head, ensuring the

ignition wire is in contact with the sample pellet.

Add a small, known amount (e.g., 1 mL) of deionized water to the bomb to saturate the

internal atmosphere with water vapor, ensuring that any water formed during combustion

is in the liquid state.

Carefully place the bomb head into the bomb cylinder and seal it tightly.
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Oxygen Pressurization:

Connect the bomb to an oxygen cylinder and slowly fill it with high-purity oxygen to a

pressure of approximately 30 atm.

Vent the oxygen to flush out any atmospheric nitrogen.

Refill the bomb with oxygen to the same pressure.

Calorimeter Setup:

Place the sealed bomb into the calorimeter bucket.

Add a precise, known mass of deionized water to the bucket, ensuring the bomb is fully

submerged.

Place the bucket into the calorimeter jacket, close the lid, and connect the ignition leads.

Lower the thermometer and stirrer into the water.

Combustion and Data Acquisition:

Allow the system to reach thermal equilibrium while stirring continuously.

Record the initial temperature of the water at regular intervals (e.g., every 30 seconds) for

a few minutes to establish a baseline.

Ignite the sample by passing a current through the ignition wire.

Record the temperature rise at regular intervals until a maximum temperature is reached

and then begins to fall.

Continue recording the temperature for several minutes during the cooling period.

Post-Combustion Analysis:

Carefully release the pressure from the bomb.
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Open the bomb and inspect the interior for any signs of incomplete combustion (e.g.,

soot).

Collect and weigh any unburned ignition wire.

Quantify the amount of nitric acid and sulfuric acid formed (if applicable) by titrating the

bomb washings with a standard base.

Calculation of Enthalpy of Combustion:

The heat of combustion at constant volume (ΔU°c) is calculated using the following equation:

ΔU°c = - (Ccal * ΔT - qwire - qacid) / msample

Where:

Ccal is the heat capacity of the calorimeter system (determined by calibrating with a

standard substance like benzoic acid).

ΔT is the corrected temperature rise.

qwire is the heat released from the combustion of the ignition wire.

qacid is the heat of formation of acids.

msample is the mass of the ethylvanillin sample.

The enthalpy of combustion (ΔH°c) can then be calculated from ΔU°c using the following

relation:

ΔH°c = ΔU°c + ΔngasRT

Where:

Δngas is the change in the number of moles of gas in the combustion reaction.

R is the ideal gas constant.

T is the standard temperature.
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Finally, the standard enthalpy of formation (ΔH°f) of ethylvanillin can be calculated using

Hess's Law, from the standard enthalpies of formation of the combustion products (CO2 and

H2O).

Determination of the Enthalpy of Sublimation
The enthalpy of sublimation can be determined by measuring the vapor pressure of the solid as

a function of temperature. One common method is the Knudsen effusion technique.

Objective: To determine the enthalpy of sublimation of ethylvanillin by measuring its vapor

pressure at different temperatures.

Apparatus:

Knudsen effusion cell with a small orifice

High-vacuum system

Temperature-controlled furnace or thermostat

Analytical balance

High-precision temperature sensor (e.g., platinum resistance thermometer)

Data acquisition system

Procedure:

Sample Preparation:

Place a known mass of the ethylvanillin sample into the Knudsen effusion cell.

Experimental Setup:

Place the cell inside the temperature-controlled furnace, which is connected to the high-

vacuum system.

Evacuate the system to a high vacuum.
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Data Collection:

Heat the cell to a desired constant temperature.

Maintain this temperature for a specific period, during which the sample will effuse through

the orifice.

After the set time, cool the cell down.

Remove the cell and weigh it to determine the mass loss of the sample.

Repeat this procedure at several different temperatures.

Calculation of Enthalpy of Sublimation:

The vapor pressure (p) inside the Knudsen cell can be calculated from the mass loss (Δm) over

a time interval (t) using the Knudsen equation:

p = (Δm / (A * t)) * sqrt(2πRT / M)

Where:

A is the area of the orifice.

R is the ideal gas constant.

T is the absolute temperature.

M is the molar mass of ethylvanillin.

The enthalpy of sublimation (ΔH°sub) is then determined from the Clausius-Clapeyron equation

by plotting ln(p) versus 1/T. The slope of the resulting line is equal to -ΔH°sub/R.

Visualized Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols described above.
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Bomb Calorimetry Workflow

Sample Preparation
(Drying, Weighing, Pelletizing)

Bomb Assembly
(Wire, Sample, Sealing)

Oxygen Pressurization
(Filling and Flushing)

Calorimeter Setup
(Water, Bomb Immersion)

Combustion and
Data Acquisition

(Ignition, Temp. Monitoring)

Post-Combustion
Analysis

(Inspection, Titration)

Calculate ΔU°c
(Heat of Combustion at Const. Vol.)

Calculate ΔH°c
(Enthalpy of Combustion)

Calculate ΔH°f
(Enthalpy of Formation)

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of formation of ethylvanillin.
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Knudsen Effusion Workflow

Sample Preparation
(Weighing and Loading Cell)

Experimental Setup
(Vacuum, Temperature Control)

Data Collection
(Isothermal Effusion at
Multiple Temperatures)

Determine Mass Loss

Calculate Vapor Pressure
(Using Knudsen Equation)

Plot ln(p) vs. 1/T
(Clausius-Clapeyron)

Calculate ΔH°sub
(From Slope)

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of sublimation of ethylvanillin.

This technical guide provides researchers with the currently available thermochemical data for

ethylvanillin and detailed, actionable protocols for determining key missing values. The
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provided workflows offer a clear visual representation of the necessary experimental steps. A

complete thermochemical dataset is invaluable for the continued application and development

of ethylvanillin in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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